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Compound of Interest

Compound Name: Hexyl tiglate

Cat. No.: B095952 Get Quote

Application Notes and Protocols
Topic: Acid-Catalyzed Synthesis of Hexyl Tiglate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hexyl tiglate is an ester known for its characteristic fruity and green aroma, finding

applications in the fragrance and flavor industry.[1][2] It is synthesized from tiglic acid and

hexanol.[1] In the pharmaceutical field, esters like hexyl tiglate can serve as intermediates in

the synthesis of more complex active pharmaceutical ingredients.[1] The acid-catalyzed

esterification, a classic example of a Fischer-Speier esterification, provides a straightforward

and common method for its synthesis. This document outlines a detailed protocol for the

synthesis of hexyl tiglate, including the reaction mechanism, experimental workflow, and

purification methods.
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Parameter Value

Reactants

Tiglic Acid 1.0 molar equivalent

Hexan-1-ol 1.2 molar equivalents

Catalyst

p-Toluenesulfonic acid (PTSA) 0.05 molar equivalents

Solvent

Toluene ~5 mL per gram of tiglic acid

Reaction Conditions

Temperature Reflux (approximately 111°C)

Reaction Time 4-8 hours (monitored by TLC/GC)

Work-up

Washing Agents Saturated NaHCO₃, Brine

Drying Agent Anhydrous Na₂SO₄ or MgSO₄

Purification

Method Fractional Distillation under reduced pressure

Product Characterization

Appearance Colorless to pale yellow liquid

Molecular Formula C₁₁H₂₀O₂

Molecular Weight 184.28 g/mol [3]

Boiling Point ~226 °C at atmospheric pressure[2]

Analytical Techniques ¹H NMR, ¹³C NMR, IR, GC-MS
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Materials and Equipment:

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel

Rotary evaporator

Fractional distillation apparatus

Tiglic acid

Hexan-1-ol

p-Toluenesulfonic acid (PTSA) or concentrated Sulfuric Acid (H₂SO₄)

Toluene

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

TLC plates (silica gel)

GC-MS for analysis

Synthesis Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add tiglic acid

and hexan-1-ol.
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Addition of Solvent and Catalyst: Add toluene to the flask, followed by the acid catalyst (e.g.,

p-toluenesulfonic acid).[1]

Esterification: Attach a Dean-Stark apparatus and a reflux condenser to the flask. Heat the

mixture to reflux with vigorous stirring. The progress of the reaction can be monitored by

observing the collection of water in the Dean-Stark trap and by thin-layer chromatography

(TLC) or gas chromatography (GC).[1]

Reaction Work-up: Once the reaction is complete (as indicated by the disappearance of the

limiting reactant), allow the mixture to cool to room temperature.

Neutralization: Transfer the reaction mixture to a separatory funnel and wash sequentially

with saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by brine.

Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the toluene using a rotary

evaporator.

Purification: Purify the crude hexyl tiglate by fractional distillation under reduced pressure to

obtain the pure product.[1]

Characterization: Characterize the purified hexyl tiglate using spectroscopic methods such

as ¹H NMR, ¹³C NMR, IR, and GC-MS to confirm its identity and purity.
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Experimental Workflow

1. Combine Reactants
(Tiglic Acid, Hexanol)

2. Add Solvent (Toluene)
& Catalyst (PTSA)

3. Heat to Reflux
(with Dean-Stark Trap)

4. Monitor Reaction
(TLC/GC)

5. Work-up
(Wash with NaHCO3, Brine)

6. Dry Organic Layer
(Anhydrous Na2SO4)

7. Solvent Removal
(Rotary Evaporator)

8. Purification
(Fractional Distillation)

9. Characterization
(NMR, IR, GC-MS)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of hexyl tiglate.
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Reaction Mechanism: Fischer Esterification

1. Protonation of Carbonyl Oxygen

2. Nucleophilic Attack by Alcohol

 [H+]

3. Proton Transfer

4. Elimination of Water

5. Deprotonation to yield Ester

 [-H2O]

Hexyl Tiglate

 [-H+]

Click to download full resolution via product page

Caption: Mechanism of acid-catalyzed esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b095952?utm_src=pdf-body-img
https://www.benchchem.com/product/b095952?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Hexyl tiglate | 16930-96-4 | Benchchem [benchchem.com]

2. hexyl tiglate, 16930-96-4 [thegoodscentscompany.com]

3. Hexyl tiglate [webbook.nist.gov]

To cite this document: BenchChem. [Acid-catalyzed synthesis of Hexyl tiglate protocol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095952#acid-catalyzed-synthesis-of-hexyl-tiglate-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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